Tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate

• IUPAC Name: tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate
• InChI: InChI=1S/C14H15BrN2O3/c1-14(2,3)20-13(18)16-12-11(8-19-17-12)9-4-6-10(15)7-5-9/h4-8H,1-3H3,(H,16,17,18)
• InChI Key: YPTZBNNVYZZTMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NOC=C1C2=CC=C(C=C2)Br
• Molecular Formula: C14H15BrN2O3
• Molecular Weight: 339.18 g/mol
• CAS No.: 2490406-87-4

Description

Tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate is a useful research compound. Its molecular formula is C14H15BrN2O3 and its molecular weight is 339.189. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalysis

Tert-butyl N-[4-(4-bromophenyl)-1,2-oxazol-3-yl]carbamate and its derivatives are pivotal in the synthesis of various organic compounds. For instance, indium(III) halides have been demonstrated as highly efficient catalysts for the N-tert-butoxycarbonylation of amines using (Boc)2O, leading to the formation of N-tert-butylcarbamates in excellent yields under solvent-free conditions. This process is chemoselective and avoids competitive side reactions, highlighting the utility of tert-butylcarbamates in synthetic chemistry (Chankeshwara & Chakraborti, 2006).

Organic Synthesis Techniques

The compound and its related structures are used in organic synthesis, demonstrating their versatility. For example, tert-butyl carbazate, a related compound, serves as a precursor in the synthesis of 1,3,4-oxadiazoles and 1,2,4-triazoles derivatives, showcasing a wide range of applications from the preparation of amides to the synthesis of heterocyclic compounds with potential biological activities (Ghoneim & Mohamed, 2013).

Chemical Transformations

Chemical transformations utilizing tert-butylcarbamate derivatives enable the creation of complex molecules. A notable application is the synthesis of 3-aminopropanoic acid derivatives through enantioselective routes involving electrophilic attack on enolates derived from chiral 3-acyl-1,3-oxazolidin-2-ones, demonstrating the compound's role in synthesizing β-analogues of aromatic amino acids (Arvanitis et al., 1998).

Advanced Organic Chemistry

Further illustrating the compound's utility, studies on the reactivity of N-(3-thienyl)carbamates have used tert-butyl 2-allyl- and N-allyl-3-thienylcarbamates as substrates for preparing thieno[3,2-b]pyrroles, showcasing advanced applications in the synthesis of heterocyclic compounds and exploring the nucleophilic participation of tert-butoxycarbonyl groups (Brugier, Outurquin, & Paulmier, 2001).